Cas no 62679-91-8 (2,4(1H,3H)-Pyrimidinedione, 1-(1-ethoxyethyl)-5-fluoro-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-(1-ethoxyethyl)-5-fluoro-
• CAS No: 62679-91-8
• MF: C₈H₁₁FN₂O₃
• MW: 202.182945489883
• CID: 435453
• PubChem ID: 4015327
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1-(1-ethoxyethyl)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-(1-ethoxyethyl)-5-fluoro-
• 1-(1-ethoxyethyl)-5-fluoropyrimidine-2,4-dione
• 1-(1-Ethoxyethyl)-5-fluorouracil
• 62679-91-8
• 1H-Pyrimidine-2,4-dione, 1-(1-ethoxyethyl)-5-fluoro-
• DTXSID70398542
• HFFIZXGUEMOUQH-UHFFFAOYSA-N
• STK680351

• Inchi： 1S/C8H11FN2O3/c1-3-14-5(2)11-4-6(9)7(12)10-8(11)13/h4-5H,3H2,1-2H3,(H,10,12,13)
• InChI Key： HFFIZXGUEMOUQH-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(C=1)C(C)OCC)=O)=O

Computed Properties

• Exact Mass: 202.07543
• Monoisotopic Mass: 202.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64